
alpha-Calacorene structural analogs
comparative study

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: alpha-Calacorene

CAS No.: 21391-99-1

Cat. No.: S595768

Get Quote

Alpha-Calacorene at a Glance

The table below summarizes the key identifying information and selected experimental data for alpha-

Calacorene found in the search results.

Property Description

Chemical Name alpha-Calacorene [1] [2] [3]

CAS Registry Number 21391-99-1 [1] [2] [3]

Molecular Formula C₁₅H₂₀ [1] [2] [3]

Molecular Weight 200.3193 g/mol [1] [3]

IUPAC Standard InChI InChI=1S/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-

15(13)14/h5-7,9-10,13H,8H2,1-4H3 [1] [3]

Synonyms 1-Isopropyl-4,7-dimethyl-1,2-dihydronaphthalene; Cadina-1,3,5,9-
tetraene; α-Calacorene I [1] [3]
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Property Description

Retention Index (RI) on
Non-Polar Columns

Values range from ~1520 to 1585 (e.g., on DB-5, HP-5MS, SPB-5
columns) [1]

Retention Index (RI) on
Polar Columns

Values range from ~1901 to 1948 (e.g., on Carbowax 20M, HP-Wax
columns) [1]

Related Compounds and Research Context

While a direct comparative study was not found, the search results point to a relevant class of complex

natural products that can inform your research.

A Class of Structurally Complex Analogs: A recent study focused on isolating

cinnamoylphloroglucinol-terpene adducts (CPTAs) from the plant Cleistocalyx operculatus [4].
These compounds are formed from terpene building blocks (like the one alpha-Calacorene belongs

to) adducted with other molecular units. The study highlights that such compounds can exhibit
significant antiviral activity against respiratory syncytial virus (RSV) [4]. This suggests that the

biological activity of terpene-based compounds can be profoundly enhanced or altered through
structural modification, which is a key point for any comparative study.

Occurrence in Essential Oils: Alpha-Calacorene was identified as a constituent in the essential oil
of Teucrium persicum, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis

[5]. This is a common context in which such compounds are found and studied.

A Proposed Workflow for Comparative Analysis

Given the lack of a ready-made guide, here is a methodological workflow you could follow to conduct your

own comparative study. The diagram below outlines the key stages.
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Define Study Scope & Objectives

1. Identify Structural Analogs
- Databases: PubChem, SciFinder

- Search by: Skeleton, functional groups

2. Source or Model Compounds
- Natural product isolation
- Commercial procurement
- Computational generation

Based on scope

3. Design Experimental Protocol
- Biological assays (e.g., Anti-RSV, Antioxidant)

- Physicochemical property analysis

4. Acquire & Analyze Data
- Chromatographic data (RI, GC-MS)

- Bioactivity data (IC₅₀, MIC)
- Spectroscopic data (NMR, IR)

5. Perform Comparative Analysis
- Structure-Activity Relationship (SAR)

- Statistical analysis of results

Publish Comparative Study

Click to download full resolution via product page
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Experimental Protocols for Key Areas

Here are detailed methodologies for two types of experiments relevant to comparing compounds like alpha-

Calacorene, based on the search results.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This is a standard technique for identifying and comparing volatile compounds like sesquiterpenes [4] [5].

Instrumentation: Use a GC system coupled with a mass spectrometer.
Column: A non-polar (e.g., HP-5MS, DB-5) or polar (e.g., Carbowax 20M) capillary column is typical.

The choice affects the elution order and Retention Index (RI) values [1] [5].
Temperature Program: A common method involves a gradual temperature increase. For example:

hold at 50°C for 5 minutes, then ramp at 3°C per minute to 240°C [5].
Carrier Gas: Helium, with a flow rate of around 0.8 mL/min [5].

Identification: Compounds are identified by comparing their mass spectra with standard libraries
(e.g., NIST, Wiley) and by calculating their Kovats Retention Index (RI) against a hydrocarbon

standard series for comparison with literature values [1] [5].

Anti-Respiratory Syncytial Virus (RSV) Activity Assay

The search results highlight this as a relevant bioactivity for terpene-derived compounds [4].

Cell and Virus Culture: Use a susceptible cell line (like HEp-2 cells) cultured in appropriate media.
The RSV stock is propagated in these cells.

Cytotoxicity Assay (CC₅₀): First, determine the compound's cytotoxicity. Seed cells in a plate, treat
with serially diluted compounds and incubate. Cell viability is measured using a method like the MTT

assay, which measures mitochondrial activity in living cells.
Antiviral Assay (IC₅₀): Seed cells and infect them with a pre-determined quantity of RSV. Then, add

serial dilutions of the test compound. Ribavirin is a common positive control. After incubation, the
plaque formation is measured to calculate the concentration that inhibits 50% of viral activity
(IC₅₀) [4].
Mechanistic Study: To explore the mechanism, as done for cleistoperone A, techniques like western

blotting can be used to analyze the effect on specific signaling pathways, such as the
Akt/mTOR/p70S6K pathway [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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